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Compound of Interest

Compound Name:
3',4'-Dichloro-2,2,2-

trifluoroacetophenone

Cat. No.: B1302707 Get Quote

In-depth Technical Guide: 3',4'-Dichloro-2,2,2-
trifluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

Introduction
3',4'-Dichloro-2,2,2-trifluoroacetophenone is a halogenated aromatic ketone of interest in

synthetic and medicinal chemistry. Its trifluoromethyl group and dichlorinated phenyl ring impart

unique electronic properties that make it a potential building block for novel organic molecules.

This technical guide provides a comprehensive overview of its commercial availability,

physicochemical properties, and safety information. It is important to note that while this

compound is commercially available, detailed experimental protocols and biological

applications in the public domain are scarce, particularly when compared to its isomer, 3',5'-

dichloro-2,2,2-trifluoroacetophenone.

Commercial Availability
3',4'-Dichloro-2,2,2-trifluoroacetophenone is available from several chemical suppliers,

catering primarily to a research and development audience. The availability from these sources

indicates its utility as a starting material or intermediate in chemical synthesis.

Table 1: Commercial Suppliers of 3',4'-Dichloro-2,2,2-trifluoroacetophenone
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Supplier Purity Available Quantities

Santa Cruz Biotechnology - Inquire

Fluorochem ≥95% 1g, 5g

CymitQuimica ≥95% 1g, 5g

BOC Sciences 95% Inquire

Note: Pricing and availability are subject to change. Please consult the suppliers directly for the

most current information.

Physicochemical Properties
A summary of the key quantitative data for 3',4'-Dichloro-2,2,2-trifluoroacetophenone is

presented in Table 2. This information is crucial for its handling, reaction setup, and analytical

characterization.

Table 2: Physicochemical Data for 3',4'-Dichloro-2,2,2-trifluoroacetophenone

Property Value Source(s)

CAS Number 125733-43-9 [1]

Molecular Formula C₈H₃Cl₂F₃O [1]

Molecular Weight 243.01 g/mol [1]

Appearance Solid, Low Melting Solid [2]

Purity ≥95% [2]

Boiling Point 269.2°C at 760 mmHg

Density 1.506 g/cm³

InChI Key
YWBUNUGOMAFWHQ-

UHFFFAOYSA-N
[2]

Safety and Handling
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Safety is paramount when handling any chemical compound. The available safety data sheet

(SDS) for 3',4'-Dichloro-2,2,2-trifluoroacetophenone indicates that it is an irritant. Standard

laboratory safety protocols should be strictly followed.

Table 3: Hazard and Precautionary Information

Hazard Statement(s) Precautionary Statement(s)

H315: Causes skin irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H319: Causes serious eye irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.
P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of 3',4'-Dichloro-2,2,2-
trifluoroacetophenone are not readily available in the reviewed public literature. However,

general synthetic strategies for analogous trifluoroacetophenones often involve the reaction of

a corresponding Grignard or organolithium reagent with a trifluoroacetylating agent.

Logical Relationship for a Plausible, though unconfirmed, Synthetic Route:
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1,2-Dichloro-4-bromobenzene

Organometallic Reagent

  e.g., Mg or n-BuLi

3',4'-Dichloro-2,2,2-trifluoroacetophenone

  Reaction

Trifluoroacetylating Agent

  e.g., TFAA, Ethyl Trifluoroacetate

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 3',4'-Dichloro-2,2,2-trifluoroacetophenone.

Applications and Biological Context
Specific biological applications or involvement in signaling pathways for 3',4'-Dichloro-2,2,2-
trifluoroacetophenone are not documented in the available literature. By contrast, its isomer,

3',5'-dichloro-2,2,2-trifluoroacetophenone, is a known key intermediate in the synthesis of the

veterinary pharmaceutical Fluralaner, an insecticide and acaricide. This highlights the potential

of dichlorinated trifluoroacetophenones as valuable synthons in drug discovery and

agrochemical development. The specific substitution pattern on the phenyl ring is critical for

biological activity, and the lack of published data for the 3',4'-isomer may suggest it is either

less active in the contexts studied or is a subject of proprietary research.

Experimental Workflow for Investigating Biological Activity:

Initial Screening Hit Validation Lead Optimization

Compound Acquisition Assay Development High-Throughput Screening Dose-Response Analysis Selectivity Profiling SAR Studies ADME/Tox Assessment
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Caption: General workflow for evaluating the biological activity of a chemical compound.

Conclusion
3',4'-Dichloro-2,2,2-trifluoroacetophenone is a commercially available chemical with

potential as a building block in organic synthesis. While its physicochemical properties are

documented, a significant gap exists in the public domain regarding its specific experimental

protocols and biological applications. Researchers interested in this compound may need to

undertake exploratory research to establish its synthetic utility and biological relevance,

potentially drawing parallels from its more thoroughly studied 3',5'-dichloro isomer while being

mindful that direct analogies may not hold. Further research into this compound could unveil

novel applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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